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Compound of Interest

Compound Name: Delequamine

Cat. No.: B044412 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

Delequamine is a potent and selective α2-adrenergic receptor antagonist that was investigated

for the treatment of erectile dysfunction and major depressive disorder but was never

commercially marketed.[1] As a result, specific disposal guidelines and a formal Safety Data

Sheet (SDS) for Delequamine are not readily available. In the absence of official

documentation, researchers and laboratory personnel must adhere to general best practices

for the disposal of research chemicals. This guide provides a procedural framework to ensure

the safe and compliant disposal of Delequamine.

Chemical and Physical Properties of Delequamine
A summary of the known chemical and physical data for Delequamine is presented below. This

information is crucial for assessing potential hazards and determining the appropriate disposal

route in consultation with your institution's Environmental Health & Safety (EHS) department.
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Property Value

IUPAC Name

(8aR,12aS,13aS)-3-methoxy-12-methylsulfonyl-

5,6,8,8a,9,10,11,12a,13,13a-

decahydroisoquinolino[2,1-g][1][2]naphthyridine

Molecular Formula C18H26N2O3S

Molar Mass 350.48 g·mol−1

Synonyms RS-15385, RS-15385-197

Procedural Guidance for Delequamine Disposal
Given the absence of a specific SDS for Delequamine, it must be treated as a hazardous

chemical. The following step-by-step process outlines the recommended procedure for its

disposal.

Step 1: Consultation with Environmental Health & Safety (EHS)

Before initiating any disposal procedures, it is imperative to contact your institution's EHS

department. They are the primary resource for guidance on chemical waste management and

will provide specific instructions based on local, state, and federal regulations.

Step 2: Waste Characterization and Segregation

Based on its chemical structure, Delequamine is an organic compound containing nitrogen

and sulfur. It should be segregated from other waste streams to prevent potentially hazardous

reactions.

Do not mix Delequamine with:

Acids

Bases

Oxidizing agents

Collect waste Delequamine in a dedicated, properly labeled container.
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Step 3: Containerization and Labeling

Container Selection: Use a container that is compatible with organic chemicals. A high-

density polyethylene (HDPE) or glass container with a secure, tight-fitting lid is

recommended.

Labeling: The waste container must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: Delequamine

The molecular formula: C18H26N2O3S

The approximate quantity of waste

The date of accumulation

The name and contact information of the generating researcher or lab

Step 4: Storage

Store the sealed and labeled waste container in a designated satellite accumulation area within

the laboratory. This area should be:

At or near the point of generation

Under the control of the laboratory personnel

Away from drains and sources of ignition

In a well-ventilated area

Step 5: Arrange for Pickup and Disposal

Once the waste container is full or has been in storage for the maximum allowable time

according to your institution's policies, contact your EHS department to arrange for a
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hazardous waste pickup. Do not attempt to dispose of Delequamine via standard trash or

sewer systems.

Experimental Protocols
Due to the discontinuation of Delequamine's development, specific experimental protocols for

its disposal are not published. The disposal procedure should follow the general protocols for

chemical waste management established by your institution's EHS department.

Logical Workflow for Disposal of Research
Chemicals without an SDS
The following diagram illustrates the decision-making process for the proper disposal of a

research chemical, such as Delequamine, for which a specific Safety Data Sheet is not

available.

Caption: Disposal workflow for research chemicals without a specific SDS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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